3-{[(4-chloroanilino)carbonyl]amino}-N-(2-furylmethyl)benzamide

• Molecular Formula: C19H16ClN3O3
• Molecular Weight: 369.8 g/mol
• IUPAC Name: 3-[(4-chlorophenyl)carbamoylamino]-N-(furan-2-ylmethyl)benzamide
• InChI: InChI=1S/C19H16ClN3O3/c20-14-6-8-15(9-7-14)22-19(25)23-16-4-1-3-13(11-16)18(24)21-12-17-5-2-10-26-17/h1-11H,12H2,(H,21,24)(H2,22,23,25)
• InChI Key: XWGNBMZTTGQZSX-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)NC(=O)NC2=CC=C(C=C2)Cl)C(=O)NCC3=CC=CO3

Description

3-{[(4-chloroanilino)carbonyl]amino}-N-(2-furylmethyl)benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as CFA-NFkB-SEAP or TLR4-NFkB-SEAP and is a potent inhibitor of the transcription factor NF-kB.

Mechanism of Action

The mechanism of action of 3-{[(4-chloroanilino)carbonyl]amino}-N-(2-furylmethyl)benzamide involves the inhibition of the activation of NF-kB. NF-kB is a transcription factor that plays a crucial role in the regulation of various cellular processes, including inflammation, immune response, and cell survival. The inhibition of NF-kB activation by 3-{[(4-chloroanilino)carbonyl]amino}-N-(2-furylmethyl)benzamide leads to a decrease in the expression of various genes involved in these processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-{[(4-chloroanilino)carbonyl]amino}-N-(2-furylmethyl)benzamide have been extensively studied. It has been shown to inhibit the production of various pro-inflammatory cytokines, including TNF-alpha, IL-1beta, and IL-6. This compound has also been shown to inhibit the proliferation of cancer cells and induce apoptosis. Furthermore, it has been demonstrated to have a protective effect on the liver and reduce the severity of liver injury.

Advantages and Limitations for Lab Experiments

The advantages of using 3-{[(4-chloroanilino)carbonyl]amino}-N-(2-furylmethyl)benzamide in lab experiments include its potent inhibitory effect on NF-kB activation, its ability to inhibit the production of pro-inflammatory cytokines, and its potential applications in various scientific research fields. However, the limitations of using this compound include its potential toxicity and the need for careful attention to detail during the synthesis process to ensure the purity of the final product.

Future Directions

There are several future directions for the study of 3-{[(4-chloroanilino)carbonyl]amino}-N-(2-furylmethyl)benzamide. One potential direction is the investigation of its potential applications in the treatment of autoimmune disorders, such as rheumatoid arthritis and lupus. Another direction is the study of its potential applications in the treatment of infectious diseases, such as COVID-19. Furthermore, the development of more potent and selective inhibitors of NF-kB activation could lead to the development of new treatments for various diseases.

Synthesis Methods

The synthesis method of 3-{[(4-chloroanilino)carbonyl]amino}-N-(2-furylmethyl)benzamide involves the reaction of 4-chloroaniline with phosgene to form 4-chloroaniloyl chloride. The resulting product is then reacted with 2-furylethylamine to form the final product. The synthesis method is a multistep process that requires careful attention to detail to ensure the purity of the final product.

Scientific Research Applications

3-{[(4-chloroanilino)carbonyl]amino}-N-(2-furylmethyl)benzamide has been extensively studied for its potential applications in various scientific research fields. It has been shown to inhibit the activation of NF-kB, a transcription factor that plays a crucial role in the regulation of the immune system, inflammation, and cell survival. This compound has been used in various studies to investigate the role of NF-kB in various diseases, including cancer, autoimmune disorders, and infectious diseases.